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Abstract

Reactive Orange 13 is a synthetic azo dye belonging to the reactive class of dyes.
Characterized by its vibrant orange hue, it is extensively utilized in the textile industry for dyeing
cellulosic fibers such as cotton and viscose. Its reactive nature allows it to form covalent bonds
with the fibers, resulting in excellent wash fastness. Beyond its primary application in textiles,
Reactive Orange 13 has been investigated for its utility in environmental remediation
processes, specifically in the photocatalytic degradation and adsorption-based removal of dyes
from wastewater. Furthermore, its properties as a metal chelator and its potential application in
the detection of bacterial strains are areas of emerging research. This technical guide provides
a comprehensive overview of Reactive Orange 13, including its various synonyms and
alternative names, detailed experimental protocols for its key applications, and visual
representations of associated processes.

Synonyms and Alternative Names

Reactive Orange 13 is known by a multitude of synonyms and trade names across different
suppliers and regions. This can often lead to confusion in research and procurement. The
following table summarizes the various identifiers for this compound, including common names,
brand names, and chemical identifiers.
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Identifier Type Identifier
C.l. Name C.l. Reactive Orange 13[1]
C.l. Number 18270

CAS Numbers

12225-85-3, 70616-89-6, 77365-26-5

Molecular Formula

C24H15CIN7Naz010S3[1]

Molecular Weight

762.04 g/mol [1]

Common Synonyms

Reactive Orange H-2R, Reactive Brilliant
Orange K-7G, Reactive Brilliant Orange K-7R,
Reactive Orange P-3R[1]

Trade Names

Adiactive Orange H2R, Akreact Orange H-2R,
Amaryl Brilliant Orange 2RX, Ambifix Orange
H2R, Assofix Orange H2R, Begative Orange P-
2R, Brilliant Orange H2R, Brilliant Orange KN-
7R, Britactive Orange H2R, Chemictive Brilliant
Orange 2RH, Chemifix Orange H2R, Cibacron
Orange P-2R, Concion Orange P-2R,
Cosmoactive Orange H2R, Cotfix Orange H2R,
Dinactive Brilliant Orange H2R, Drimarene
Orange P-R, Dyeactive Orange H2R, Evercion
Orange P-2R, Goldazol Brilliant Orange 2RH,
Hariactive Golden Yellow H2R, Holactive
Brilliant Orange H2R, Holactive Orange H2R,
Indocron Orange H2R, Indofix Orange H2RI,
Jakofix Brilliant Orange H2R, Jupiter Orange
H2R, Kayacion Orange A-2R, Kemaion Orange
H2R, Lamafix Orange H2R, Libactive Reactive
Orange H2R, Meactive Orange H2R, Monaryl
Orange H2R, Orange H2R, Orange P-2R,
Ostazin Orange H-2R, Pidictive Orange H2R,
Polkative Orange P-2R, Procion Brill Orange H-
2R, Procion Brill Orange H2RS, Procion Brilliant
Orange H-2R, Procion Orange H-2R, Ramacion
Orange H2R, Ravi Reactive Orange HZR,

Reactive Brill. Orange H2R, Reactofix Brilliant

© 2025 BenchChem. All rights reserved.

2/11 Tech Support


http://www.worlddyevariety.com/reactive-dyes/reactive-orange-13.html
http://www.worlddyevariety.com/reactive-dyes/reactive-orange-13.html
http://www.worlddyevariety.com/reactive-dyes/reactive-orange-13.html
http://www.worlddyevariety.com/reactive-dyes/reactive-orange-13.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Orange H2R, Reactron Orange H2R, Rifacion
Orange P-2R, Sandalfix Orange H2R,
Saptactive Orange H2R, Serifix Brilliant Orange
H2R, Simactive Golden Yellow 24972, Sinarcion
Yellow P2R, Triacion Orange H-2R

Experimental Protocols

This section details methodologies for key experiments involving Reactive Orange 13, from its
synthesis and application in textile dyeing to its removal from wastewater and potential use in
bacterial detection.

Synthesis of C.l. Reactive Orange 13

The synthesis of C.I. Reactive Orange 13 is a multi-step process involving diazotization,
coupling, condensation, and ammoniation.

Materials:

e 2-Aminonaphthalene-1,5-disulfonic acid

e 4-Hydroxy-7-(methylamino)naphthalene-2-sulfonic acid
e 2,4,6-Trichloro-1,3,5-triazine (cyanuric chloride)

e« Ammonia

e Sodium nitrite

e Hydrochloric acid

e Sodium carbonate

Procedure:

o Diazotization: 2-Aminonaphthalene-1,5-disulfonic acid is diazotized by reacting it with
sodium nitrite in the presence of hydrochloric acid at a low temperature (0-5 °C).
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e Coupling: The resulting diazonium salt is then coupled with 4-Hydroxy-7-
(methylamino)naphthalene-2-sulfonic acid. The pH of the reaction mixture is maintained to
facilitate the coupling reaction.

o Condensation: The product from the coupling reaction is condensed with 2,4,6-Trichloro-
1,3,5-triazine. This step introduces the reactive triazine group. The reaction is typically
carried out in an agueous medium, and the pH is controlled by the addition of an acid-
binding agent like sodium carbonate.

o Ammoniation: Finally, the dichloro-triazinyl dye is treated with ammonia to replace one of the
chlorine atoms with an amino group, yielding the final C.I. Reactive Orange 13.[1]

Textile Dyeing Protocol for Cotton Fabric

This protocol describes a typical exhaust dyeing method for cotton fabric using Reactive
Orange 13.

Materials:

» Cotton fabric

e Reactive Orange 13

e Sodium chloride (or Glauber's salt)
e Sodium carbonate (soda ash)

» Acetic acid

o Neutral soap

Procedure:

e Scouring and Bleaching: The cotton fabric is first scoured and bleached to remove impurities
and prepare it for dyeing.

» Dye Bath Preparation: A dyebath is prepared with water, and the required amount of
Reactive Orange 13 is dissolved in it. An electrolyte, such as sodium chloride or Glauber's
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salt, is added to facilitate the exhaustion of the dye onto the fabric.

e Dyeing: The fabric is introduced into the dyebath, and the temperature is gradually raised.
The dyeing process is carried out for a specific duration (e.g., 60-90 minutes) to allow for the
diffusion and adsorption of the dye onto the cotton fibers.

o Fixation: After the initial dyeing period, an alkali, typically sodium carbonate, is added to the
dyebath. This raises the pH and initiates the covalent reaction between the reactive group of
the dye and the hydroxyl groups of the cellulose in the cotton, "fixing" the dye to the fabric.

e Washing and Soaping: The dyed fabric is then rinsed thoroughly with cold and hot water to
remove any unfixed dye. A final soaping treatment at or near the boil with a neutral soap is
performed to remove any loosely bound dye and improve wash fastness.

Final Rinse and Drying: The fabric is given a final rinse and then dried.

Wastewater Treatment: Photocatalytic Degradation

This protocol outlines a general procedure for the photocatalytic degradation of Reactive
Orange 13 in an aqueous solution using a semiconductor photocatalyst like Titanium Dioxide
(TiO2).

Materials:

Reactive Orange 13 solution

Titanium Dioxide (TiOz2) nanopowder (or other suitable photocatalyst)

UV light source (or visible light source depending on the catalyst)

Magnetic stirrer

pH meter

Spectrophotometer

Procedure:
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» Preparation of Dye Solution: A stock solution of Reactive Orange 13 of a known
concentration is prepared in deionized water.

e Photocatalytic Reaction:

o

A specific volume of the dye solution is taken in a beaker.
o The desired amount of the photocatalyst (e.g., TiO2) is added to the solution.
o The pH of the solution is adjusted to the optimal level for the specific catalyst.

o The suspension is stirred in the dark for a period (e.g., 30 minutes) to establish
adsorption-desorption equilibrium between the dye and the catalyst surface.

o The suspension is then exposed to a UV or visible light source while being continuously
stirred.

e Monitoring the Degradation:
o At regular time intervals, aliquots of the suspension are withdrawn.
o The photocatalyst particles are removed from the aliquots by centrifugation or filtration.

o The concentration of the remaining Reactive Orange 13 in the supernatant is determined
by measuring its absorbance at the maximum wavelength (Amax) using a
spectrophotometer.

o Data Analysis: The degradation efficiency is calculated based on the decrease in the dye
concentration over time.

Wastewater Treatment: Adsorption

This protocol describes a batch adsorption experiment for the removal of Reactive Orange 13
from an aqueous solution using a suitable adsorbent.

Materials:

» Reactive Orange 13 solution
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Adsorbent material (e.g., activated carbon, biochar, etc.)

Shaker or magnetic stirrer

pH meter

Spectrophotometer

Centrifuge or filtration setup
Procedure:

o Preparation of Dye Solution: A stock solution of Reactive Orange 13 is prepared, and a
series of solutions with different initial concentrations are made by dilution.

o Adsorption Experiment:

o Afixed amount of the adsorbent is added to a series of flasks containing a known volume
and concentration of the dye solution.

o The pH of the solutions is adjusted to the desired value.

o The flasks are then agitated at a constant speed and temperature for a predetermined
period to reach equilibrium.

e Analysis:

o After the agitation period, the adsorbent is separated from the solution by centrifugation or
filtration.

o The final concentration of Reactive Orange 13 in the supernatant is measured using a
spectrophotometer.

o Calculation of Adsorption Capacity: The amount of dye adsorbed per unit mass of the
adsorbent (adsorption capacity) is calculated using the initial and final dye concentrations.

Signaling Pathways and Experimental Workflows
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While Reactive Orange 13 is not known to be directly involved in specific biological signaling
pathways in the context of drug development, its interaction with biological systems is relevant
in toxicology and environmental science. The following diagrams illustrate key experimental
workflows and logical relationships associated with the application and remediation of this dye.
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Caption: Synthesis pathway of C.I. Reactive Orange 13.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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